1-methyl-1H-pyrrole-3-carboxylic acid

• IUPAC Name: 1-methylpyrrole-3-carboxylic acid
• InChI: InChI=1S/C6H7NO2/c1-7-3-2-5(4-7)6(8)9/h2-4H,1H3,(H,8,9)
• InChI Key: OONDRKVHFCQDCG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=C1)C(=O)O
• Molecular Formula: C6H7NO2
• DSSTOX Substance ID: DTXSID20436201
• Molecular Weight: 125.13 g/mol
• CAS RN: 36929-61-0

Description

1-Methyl-1H-pyrrole-3-carboxylic acid is an organic compound with the molecular formula C6H7NO2. It has an average mass of 125.125 Da and a monoisotopic mass of 125.047676 Da.

Molecular Structure Analysis

The molecular structure of this compound consists of a five-membered pyrrole ring with a carboxylic acid group at the 3-position and a methyl group at the 1-position.

Scientific Research Applications

Spiroheterocyclization

1-Methyl-1H-pyrrole-3-carboxylic acid derivatives are used in spiroheterocyclization reactions. A study demonstrated the interaction of these derivatives with 3-(arylamino)-1H-inden-1-ones, leading to the formation of complex compounds such as 1,1'-diaryl-3'-cinnamoyl-4'-hydroxy-1H-spiro[indeno[1,2-b]pyrrole-3,2'-pyrrole]-2,4,5'(1'H)-triones (Silaichev et al., 2012).

Antimicrobial Agent Synthesis

Derivatives of this compound have been synthesized and evaluated for their in vitro antimicrobial activities. These compounds, particularly pyrrole chalcone derivatives, have shown notable antibacterial and antifungal activity (Hublikar et al., 2019).

Hydrogen-Bonded Sheets Formation

Certain methyl 3-(1H-pyrazol-4-yl)octahydropyrrolo[3,4-c]pyrrole-1-carboxylates, related to this compound, form hydrogen-bonded sheets, which is significant in understanding molecular interactions and crystal structures (Quiroga et al., 2013).

Cytotoxicity in Cancer Research

This compound derivatives have been evaluated for their cytotoxicity against cancer cell lines, indicating their potential in cancer research and therapy (Liu et al., 2006).

Luminescent Properties in Lanthanide Complexes

These compounds have been used to enhance the luminescent properties of lanthanide complexes, demonstrating their applicability in the development of new materials with unique photophysical properties (Law et al., 2007).

Synthesis of Novel Pyrrole Derivatives

Researchers have synthesized novel pyrrole derivatives from this compound, exploring its versatility in organic synthesis and the potential for developing new pharmaceuticals and materials (Nguyen et al., 2009).

Reaction with Monosubstituted Hydrazines

Methyl 1-aryl-3-cinnamoyl-4,5-dioxo-4,5-dihydro-1H-pyrrole-2-carboxylates, related tothis compound, react with monosubstituted hydrazines to yield compounds with potential pharmaceutical applications. The reaction and structural characterization of these compounds provide insights into new synthetic pathways and molecular interactions (Filimonov et al., 2015).

Crystallographic Studies

Crystallographic analysis of derivatives of this compound helps in understanding molecular structures and properties, crucial for designing drugs and materials with specific characteristics (Maurin et al., 2002).

Synthesis of Antitumoral Agents

Functionalized pyrroles derived from this compound have been synthesized and characterized for their potential as antitumoral agents. The study of these compounds contributes to the development of new therapeutic drugs (Silva et al., 2012).

Mechanism of Action

Target of Action

It is known that pyrrole derivatives, which include this compound, have a broad spectrum of biological activities . This suggests that they may interact with multiple targets in the body.

Mode of Action

It is known that pyrrole derivatives can bind with high affinity to multiple receptors . This binding can lead to changes in cellular processes and biochemical pathways.

Biochemical Pathways

Pyrrole derivatives are known to have diverse biological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

Given the broad biological activities of pyrrole derivatives, it is likely that this compound could have diverse effects at the molecular and cellular level .

Synthesis routes and methods I

Procedure details

A mixture of Compound 1 (7.66 g, 50 mmole), which had been obtained in Preparation Example 1, and a 2 N aqueous solution of sodium hydroxide (37.5 ml, 75 mmole) was refluxed for 2 hours. The reaction mixture was cooled to 0° C., to which 6 N hydrochloric acid was added under stirring to acidify the same. Sodium chloride (15 g) was then added, followed by stirring for 1 hour over an ice-acetone bath. Precipitated crystals were collected. Those crystals were washed with chilled water and then dried under reduced pressure, whereby the title compound (5.77 g) was obtained (yield: 92.2%).

Synthesis routes and methods II

Procedure details

7.66 g (50 mmole) of ethyl 1-methyl-3-pyrrolecarboxylate prepared in Example 1 and 37.5 ml (75 mmole) of 2N sodium hydroxide aqueous solution were charged into a reaction vessel and refluxed for two hours. The reaction mixture was cooled to 0° C. and about 7 ml of 6N hydrochloric acid solution was added while stirring. After the addition of 15 g of sodium chloride, the mixture was stirred for one hour over an ice-acetone bath to collect precipitated crystals. The crystals were washed with cold water and dried under reduced pressure to obtain 5.77 g (yield 92.2%) of colorless or light-yellow powdery crystals of 1-methyl-3-pyrrolecarboxylic acid.